Cas no 1807130-92-2 (Ethyl 3-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylate)

• Product Name: Ethyl 3-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylate
• CAS No: 1807130-92-2
• MF: C₁₁H₇F₅N₂O₂
• MW: 294.177500009537
• CID: 4881238
• Update Time: 2025-05-22

Ethyl 3-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylate

• Inchi： 1S/C11H7F5N2O2/c1-2-20-10(19)6-4-18-8(11(14,15)16)5(3-17)7(6)9(12)13/h4,9H,2H2,1H3
• InChI Key： ZCRGTDXPKRRYGH-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C(C(F)(F)F)=NC=C1C(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 403
• XLogP3: 2.3
• Topological Polar Surface Area: 63

Additional information on Ethyl 3-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylate

Comprehensive Analysis of Ethyl 3-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylate (CAS No. 1807130-92-2)

Ethyl 3-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylate (CAS No. 1807130-92-2) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethyl and difluoromethyl functional groups, has garnered attention due to its potential in drug discovery and material science. Researchers are increasingly exploring its role in modulating biological activity, particularly in the development of novel enzyme inhibitors and receptor antagonists.

The structural complexity of Ethyl 3-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylate makes it a valuable intermediate in organic synthesis. Its cyano and ester functionalities provide versatile reaction sites for further derivatization, enabling the creation of diverse molecular architectures. Recent studies highlight its utility in click chemistry and cross-coupling reactions, aligning with the growing demand for efficient synthetic methodologies in green chemistry.

In the context of AI-driven drug design, this compound has been identified as a promising scaffold for virtual screening. Computational models predict high binding affinity for targets associated with metabolic disorders, a topic frequently searched in bioinformatics and cheminformatics communities. Its fluorine-rich structure also contributes to improved pharmacokinetic properties, a key consideration in modern medicinal chemistry.

Environmental sustainability is another hotspot linked to CAS No. 1807130-92-2. The compound's potential as a biodegradable alternative to persistent organic pollutants is under investigation, addressing global concerns about chemical waste management. Analytical techniques like LC-MS and NMR spectroscopy are critical for characterizing its degradation pathways, a subject trending in environmental science forums.

From an industrial perspective, scalability of Ethyl 3-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylate production is a frequent query in process chemistry discussions. Optimized synthetic routes using continuous flow reactors or catalytic systems are being explored to meet the compound's rising demand while minimizing energy consumption—a priority in circular economy initiatives.

The compound's crystalline properties have also sparked interest in materials science. Its potential application in organic electronics, particularly as a building block for fluorinated polymers, aligns with searches for high-performance dielectric materials. Researchers are investigating its thermal stability and optical characteristics for next-generation optoelectronic devices.

Quality control of CAS No. 1807130-92-2 remains a critical discussion point in analytical chemistry circles. Advanced purification methods such as preparative HPLC and crystallization optimization are essential to ensure batch-to-batch consistency, a requirement emphasized in GMP compliance standards for pharmaceutical intermediates.

In conclusion, Ethyl 3-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylate represents a multifaceted compound bridging diverse scientific domains. Its relevance to drug discovery, green chemistry, and advanced materials ensures continued research attention, making it a recurring keyword in academic literature and patent filings worldwide.